Cas no 1804084-99-8 (3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one
• CAS No: 1804084-99-8
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4972341
• Update Time: 2025-10-29

3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H9BrF2O2S/c11-5-4-6(14)9-7(15-10(12)13)2-1-3-8(9)16/h1-3,10,16H,4-5H2
• InChI Key： OOLVOUABQYVVMT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1OC(F)F)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.4
• Topological Polar Surface Area: 27.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one (CAS No. 1804084-99-8)

3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one, with the CAS number 1804084-99-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a difluoromethoxy group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound's mercaptophenyl moiety is a key functional group that contributes to its reactivity and binding affinity. This characteristic has led to its exploration in the development of novel therapeutics, especially in areas such as kinase inhibition and anti-inflammatory agents. Recent studies have highlighted its role in the design of small-molecule inhibitors, which are a hot topic in precision medicine. The integration of AI-driven drug design tools has further accelerated the investigation of this compound, as computational models predict its high compatibility with specific protein pockets.

From an industrial perspective, 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one is also relevant in agrochemical innovation. Its structural versatility allows for the creation of derivatives with potential pesticidal or herbicidal properties. This aligns with the growing demand for sustainable crop protection solutions, a major focus in modern agriculture. Companies are investing in green chemistry approaches to optimize the synthesis of such compounds, minimizing environmental impact while maintaining efficacy.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1804084-99-8, ensuring purity and consistency in research applications. The compound's stability under various conditions is another area of interest, as it affects storage and handling protocols. FAQs often revolve around its solubility profile—typically in organic solvents like DMSO or methanol—and its compatibility with common reaction conditions.

In the context of patent landscapes, several filings mention derivatives of this compound, underscoring its commercial potential. The rise of personalized medicine and targeted therapies has further fueled curiosity about its mechanisms. For instance, could it play a role in cancer treatment or neurodegenerative disease research? These questions dominate academic forums and search engine queries, reflecting the compound's multidisciplinary appeal.

To summarize, 3-Bromo-1-(2-(difluoromethoxy)-6-mercaptophenyl)propan-1-one (1804084-99-8) exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability in drug design, material science, and agricultural chemistry positions it as a compound of enduring relevance. As research methodologies evolve—particularly with advancements in machine learning for molecular modeling—its applications are likely to expand, offering new avenues for scientific and industrial breakthroughs.